Cas no 105880-81-7 (5,11,17,23-Tetra-t-butyl-25,26,27,28-tetramethoxycalix[4]arene)

• Product Name: 5,11,17,23-Tetra-t-butyl-25,26,27,28-tetramethoxycalix[4]arene
• CAS No: 105880-81-7
• MF: C₄₈H₆₄O₄
• MW: 705.019374847412
• CID: 2873895
• PubChem ID: 11445459
• Update Time: 2025-04-21

5,11,17,23-Tetra-t-butyl-25,26,27,28-tetramethoxycalix[4]arene Chemical and Physical Properties

Names and Identifiers

• 5,11,17,23-tetra-t-butyl-25,26,27,28-tetramethoxycalix[4]arene
• 105880-81-7
• 15,35,55,75-Tetra-tert-butyl-12,32,52,72-tetramethoxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane
• 5,11,17,23-Tetra-t-butyl-25,26,27,28-tetramethoxycalix[4]arene

• Inchi： 1S/C48H64O4/c1-45(2,3)37-21-29-17-31-23-38(46(4,5)6)25-33(42(31)50-14)19-35-27-40(48(10,11)12)28-36(44(35)52-16)20-34-26-39(47(7,8)9)24-32(43(34)51-15)18-30(22-37)41(29)49-13/h21-28H,17-20H2,1-16H3
• InChI Key： NAHXOFOKQUTZEB-UHFFFAOYSA-N
• SMILES： O(C)C1C2=CC(=CC=1CC1C=C(C=C(C=1OC)CC1C=C(C=C(C=1OC)CC1C=C(C=C(C=1OC)C2)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 704.48046052Da
• Monoisotopic Mass: 704.48046052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 36.9Ų